9H-Fluorene-2,7-diamine dihydrochloride
Overview
Description
9H-Fluorene-2,7-diamine dihydrochloride appears to be a variant of fluorene-based compounds, which are used in the synthesis of diverse materials, especially in polymer science. Fluorene derivatives are known for their unique properties and applications in material science.
Synthesis Analysis
- Synthesis of fluorene derivatives often involves nucleophilic substitution reactions and catalytic reductions. For example, a novel fluorinated diamine monomer similar to 9H-Fluorene-2,7-diamine was prepared via nucleophilic substitution and catalytic reduction with hydrazine and Pd/C (Yang & Chiang, 2004).
- An efficient synthesis of 9H-fluorene derivatives has been achieved through a Pd(0)-catalyzed cross-coupling reaction, showcasing high yields and mild reaction conditions (Xu et al., 2015).
Molecular Structure Analysis
- The molecular structure of fluorene derivatives is characterized by the presence of fluorenylidene groups, which can exhibit striking bends and adopt specific spatial configurations. This is evident in platinum complexes with 9-fluorenylidenemalonate ligands (Lee et al., 1996).
Chemical Reactions and Properties
- Fluorene derivatives participate in various chemical reactions, forming complex structures like lanthanide coordination compounds and showing luminescent properties (Li et al., 2020).
- They are involved in acid-triggered "switch on" of fluorophores, indicating their reactivity in different environments (Wang et al., 2005).
Physical Properties Analysis
- Fluorene-based polymers often show excellent solubility in various organic solvents and can form transparent, tough films, indicating their utility in material applications (Yang et al., 2006).
- They possess high glass transition temperatures and thermal stability, making them suitable for high-temperature applications.
Scientific Research Applications
1. Hepatitis C Virus Inhibition
- Application Summary: 9H-Fluorene-2,7-diamine dihydrochloride has been used in the design and synthesis of novel symmetric Fluorene-2,7-Diamine derivatives as potent Hepatitis C Virus (HCV) inhibitors .
- Methods of Application: Modification of the 2,7-diaminofluorene backbone included the use of (S)-prolinamide or its isostere (S,R)-piperidine-3-caboxamide, both bearing different amino acid residues with terminal carbamate groups .
- Results: Compound 26, a derivative of 9H-Fluorene-2,7-diamine dihydrochloride, exhibited potent inhibitory activity against HCV genotype (GT) 1b (effective concentration (EC50) = 36 pM and a selectivity index of >2.78 × 10^6). It showed high selectivity on GT 1b versus GT 4a and a significant antiviral effect against GT 3a (EC50 = 1.2 nM) .
2. Chromogenic Assay of Peroxidases
- Application Summary: 9H-Fluorene-2,7-diamine dihydrochloride is used as a substitute for the carcinogenic benzidine in the chromogenic assay of peroxidases .
3. Detection of Various Chemicals
- Application Summary: 9H-Fluorene-2,7-diamine dihydrochloride is used for the detection of bromide, chloride, nitrate, persulfate, cadmium, copper, cobalt, zinc .
4. Detection of Various Chemicals
Safety And Hazards
properties
IUPAC Name |
9H-fluorene-2,7-diamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2.2ClH/c14-10-1-3-12-8(6-10)5-9-7-11(15)2-4-13(9)12;;/h1-4,6-7H,5,14-15H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJXYCUYLZDQRIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)N)C3=C1C=C(C=C3)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401338072 |
Source
|
| Record name | 9H-Fluorene-2,7-diamine, hydrochloride (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401338072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9H-Fluorene-2,7-diamine dihydrochloride | |
CAS RN |
13548-69-1 |
Source
|
| Record name | 9H-Fluorene-2,7-diamine, hydrochloride (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401338072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 9H-fluorene-2,7-diamine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.553 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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